Cas no 2228353-17-9 (tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate
• CAS No: 2228353-17-9
• MF: C₁₄H₁₆ClN₃O₂
• MW: 293.748742103577
• CID: 6244720
• PubChem ID: 165737346
• Update Time: 2025-10-23

tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate
• EN300-1871246
• 2228353-17-9
• tert-butyl N-[2-chloro-5-(1H-pyrazol-4-yl)phenyl]carbamate

• Inchi： 1S/C14H16ClN3O2/c1-14(2,3)20-13(19)18-12-6-9(4-5-11(12)15)10-7-16-17-8-10/h4-8H,1-3H3,(H,16,17)(H,18,19)
• InChI Key： YQAKWTGUCSCMOF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=NNC=2)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 293.0931045g/mol
• Monoisotopic Mass: 293.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate

tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate, identified by the CAS number 2228353-17-9, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to a phenyl ring substituted with a chlorine atom and a 1H-pyrazole group. These structural features contribute to its versatile reactivity and functional properties.

The synthesis of tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on improving the efficiency of the reaction steps, particularly the coupling reactions and functional group transformations. These advancements have not only enhanced the scalability of the synthesis but also opened new avenues for modifying the compound's structure to suit specific applications.

In terms of applications, tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate has shown promise in the field of pharmacology. Its ability to act as a bioisostere or a prodrug has been explored in drug design studies. For instance, researchers have investigated its potential as an intermediate in the synthesis of bioactive molecules targeting specific enzymes or receptors. The presence of the pyrazole ring, known for its aromatic stability and potential hydrogen bonding capabilities, makes this compound an attractive candidate for medicinal chemistry applications.

Recent research has also highlighted the role of tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate in agrochemicals. Its ability to modulate plant growth and stress responses has been studied in agricultural settings. Field trials have demonstrated its potential as a plant growth regulator, capable of enhancing crop resilience under adverse conditions such as drought or pest infestations. This dual functionality—combining protective and growth-promoting properties—positions this compound as a valuable asset in sustainable agriculture.

The structural versatility of tert-butyl N-2-chloro-5-(1H-pyrazol-4-yl)phenylcarbamate extends to its use in materials science. Its incorporation into polymer systems has been explored for developing advanced materials with tailored mechanical and thermal properties. For example, studies have shown that this compound can serve as a crosslinking agent or a compatibilizer in polymer blends, enhancing their durability and performance under various environmental conditions.

In conclusion, tert-butyl N-2-chloro-5-(1H-pyrazol-4-yll phenl carbamate, with its unique chemical structure and diverse functional groups, continues to be a subject of intense research across multiple disciplines. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by advancements in synthetic methodologies and functional group chemistry. As researchers delve deeper into its properties and potential uses, this compound is poised to play an increasingly important role in addressing challenges across these fields.